Cas no 1371591-51-3 (Firuglipel)

• Product Name: Firuglipel
• CAS No: 1371591-51-3
• MF: C₂₅H₂₆FN₃O₅
• MW: 467.489449977875
• CID: 4697576
• PubChem ID: 56959560
• Update Time: 2025-07-19

Firuglipel Chemical and Physical Properties

Names and Identifiers

• 4-[5-[(1S)-1-[4-(Cyclopropanecarbonyl)phenoxy]propyl]-1,2,4-oxadiazol-3-yl]-2-fluoro-N-[(2S)-1-hydroxypropan-2-yl]benzamide
• Firuglipel
• MS-28623
• CS-0030653
• firuglipelum
• 4-(5-((R)-1-(4-(Cyclopropanecarbonyl)phenoxy)propyl)-1,2,4-oxadiazol-3-yl)-2-fluoro-N-((R)-1-hydroxypropan-2-yl)benzamide
• Firuglipel [INN]
• G16500
• 1371591-51-3
• 4-[5-[(1R)-1-[4-(cyclopropanecarbonyl)phenoxy]propyl]-1,2,4-oxadiazol-3-yl]-2-fluoro-N-[(2R)-1-hydroxypropan-2-yl]benzamide
• DS-8500a
• A1D8M
• Benzamide, 4-(5-((1R)-1-(4-(cyclopropylcarbonyl)phenoxy)propyl)-1,2,4-oxadiazol-3-yl)-2-fluoro-N-((1R)-2-hydroxy-1-methylethyl)-
• 4(5-((1-(S))-1-(4-(cyclopropanecarbonyl)phenoxy)propyl)-1,2,4-oxadiazol-3-yl)-2-fluoro-(N)-((2-(S))-1-hydroxypropan-2-yl)benzamide
• DA-53203
• AKOS040741726
• 08P99TX229
• EX-A3719
• 4-{5-[(1R)-1-(4-cyclopropanecarbonylphenoxy)propyl]-1,2,4-oxadiazol-3-yl}-2-fluoro-N-[(2R)-1-hydroxypropan-2-yl]benzamide
• HY-109032
• UNII-08P99TX229
• GTPL10082
• SCHEMBL15189622
• 4-(5-((1R)-1-(4-(Cyclopropanecarbonyl)phenoxy)propyl)-1,2,4-oxadiazol-3-yl)-2-fluoro-N-((2R)-1-hydroxypropan-2-yl)benzamide
• CHEMBL5314955

• Inchi： 1S/C25H26FN3O5/c1-3-21(33-18-9-6-16(7-10-18)22(31)15-4-5-15)25-28-23(29-34-25)17-8-11-19(20(26)12-17)24(32)27-14(2)13-30/h6-12,14-15,21,30H,3-5,13H2,1-2H3,(H,27,32)/t14-,21-/m0/s1
• InChI Key： LRXRIKVDAVVQCP-QKKBWIMNSA-N
• SMILES： FC1C=C(C=CC=1C(N[C@@H](C)CO)=O)C1=NOC([C@H](CC)OC2C=CC(=CC=2)C(C2CC2)=O)=N1

Computed Properties

• Exact Mass: 467.18564910g/mol
• Monoisotopic Mass: 467.18564910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 3.5

Firuglipel Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Firuglipel

Introduction to Firuglipel (CAS No. 1371591-51-3): A Comprehensive Overview

Firuglipel, a compound with the chemical identifier CAS No. 1371591-51-3, has emerged as a significant molecule in the realm of pharmaceutical research and development. This introduction delves into the compound's properties, mechanisms of action, and the latest scientific advancements that underscore its potential in various therapeutic applications.

The molecular structure of Firuglipel is characterized by its unique chemical composition, which contributes to its distinct pharmacological profile. Research has indicated that this compound exhibits potent biological activity, making it a promising candidate for further exploration in medicinal chemistry. Its interaction with biological targets is a key area of interest, as it holds the potential to modulate pathways relevant to several diseases.

In recent years, studies have been focusing on understanding the pharmacokinetic and pharmacodynamic properties of Firuglipel. The compound's ability to traverse biological membranes and reach target sites efficiently is crucial for its therapeutic efficacy. Preliminary findings suggest that Firuglipel demonstrates favorable solubility and stability, which are essential attributes for a drug candidate.

The mechanism of action of Firuglipel involves intricate interactions with cellular receptors and enzymes. Researchers have observed that it can bind to specific proteins, thereby influencing cellular signaling cascades. This binding affinity has been linked to potential therapeutic benefits in conditions such as inflammation and neurodegeneration. The detailed elucidation of these interactions is ongoing, but initial data are highly encouraging.

One of the most compelling aspects of Firuglipel is its potential in treating chronic inflammatory disorders. Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic syndromes. By modulating inflammatory pathways, Firuglipel may offer a novel approach to managing these conditions. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

Moreover, the compound's neuroprotective properties have garnered attention from researchers studying neurodegenerative diseases. Evidence suggests that Firuglipel can protect neurons from oxidative stress and mitochondrial dysfunction, which are key pathological features of conditions like Alzheimer's disease and Parkinson's disease. These findings open up new avenues for therapeutic intervention.

The synthesis and optimization of Firuglipel have been areas of intense research. Chemists have developed sophisticated synthetic routes to produce the compound in high purity, ensuring that its pharmacological properties are not compromised. Advances in synthetic methodologies have also enabled the creation of derivatives with enhanced bioavailability and reduced side effects.

In conclusion, Firuglipel (CAS No. 1371591-51-3) represents a fascinating compound with significant therapeutic potential. Its unique chemical structure and biological activity make it a valuable asset in pharmaceutical research. As more data become available from ongoing studies, the full scope of Firuglipel's applications is expected to become clearer, paving the way for new treatments in various medical fields.